Cas no 2418663-30-4 (tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate)

Tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its key structural features—a chlorosulfonyl group, an iodine substituent, and a Boc-protected piperazine ring—enable diverse functionalization, making it useful for cross-coupling reactions, sulfonamide formation, and further derivatization. The tert-butyloxycarbonyl (Boc) group enhances stability during handling and storage while allowing selective deprotection under mild conditions. The presence of both electrophilic (chlorosulfonyl) and nucleophilic (piperazine) moieties offers flexibility in constructing complex molecular architectures. This compound is particularly advantageous for medicinal chemistry research due to its potential in targeting biologically active scaffolds.

tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate structure

2418663-30-4 structure

Product Name:tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate

CAS No:2418663-30-4

MF:C₁₇H₂₄ClIN₂O₄S

MW:514.805934906006

CID:5676193

PubChem ID:165768686

Update Time:2025-10-31

tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2418663-30-4
- EN300-26629611
- tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2-methylphenyl}piperazine-1-carboxylate
- tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate
- Inchi： 1S/C17H24ClIN2O4S/c1-12-13(11-26(18,23)24)9-14(19)10-15(12)20-5-7-21(8-6-20)16(22)25-17(2,3)4/h9-10H,5-8,11H2,1-4H3
- InChI Key： CFDHIODOFHTTDO-UHFFFAOYSA-N
- SMILES： IC1C=C(CS(=O)(=O)Cl)C(C)=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 514.01900g/mol
Monoisotopic Mass: 514.01900g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 597
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 75.3Å²

tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26629611-1.0g	tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2-methylphenyl}piperazine-1-carboxylate	2418663-30-4	95.0%	1.0g	$0.0	2025-03-20
Enamine	EN300-26629611-1g	tert-butyl 4-{3-[(chlorosulfonyl)methyl]-5-iodo-2-methylphenyl}piperazine-1-carboxylate	2418663-30-4		1g	$0.0	2023-09-12

tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate Related Literature

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Additional information on tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate (CAS No. 2418663-30-4)

The compound tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate (CAS No. 2418663-30-4) is a highly specialized piperazine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a chlorosulfonyl group, iodo substituent, and tert-butyl carboxylate, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in medicinal chemistry and drug discovery applications.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and antimicrobial agents. The presence of the iodo group in tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate allows for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven research tools. This adaptability aligns with the growing trend of click chemistry and late-stage diversification strategies in modern drug development.

The chlorosulfonyl moiety in this compound is particularly noteworthy, as it enables the formation of sulfonamides—a class of compounds widely explored for their bioactive properties. Sulfonamides are often discussed in the context of enzyme inhibition and targeted therapy, making this compound relevant to researchers investigating cancer treatment and infectious disease solutions. Additionally, the tert-butyl protecting group enhances the compound's stability, a feature highly valued in peptide synthesis and prodrug design.

From a synthetic chemistry perspective, CAS No. 2418663-30-4 offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, addressing common queries in computational chemistry and molecular modeling communities. The compound's iodo-substituted aromatic ring also opens doors to palladium-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis discussions.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate gain prominence. Its compatibility with high-throughput screening and combinatorial chemistry techniques makes it a candidate for fragment-based drug discovery—a frequently searched term in biotech innovation circles. Furthermore, the compound's crystalline properties and solubility profile are critical for formulation scientists optimizing drug delivery systems.

In conclusion, tert-butyl 4-{3-(chlorosulfonyl)methyl-5-iodo-2-methylphenyl}piperazine-1-carboxylate (CAS No. 2418663-30-4) represents a convergence of cutting-edge chemistry and therapeutic potential. Its multifaceted applications—from catalysis to bioconjugation—reflect the compound's alignment with contemporary research trends, including AI-assisted molecular design and precise chemical editing. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative chemical solutions.